Cas no 827031-79-8 (Pteridine,4-chloro-2-methyl-)

• Product Name: Pteridine,4-chloro-2-methyl-
• CAS No: 827031-79-8
• MF: C₇H₅ClN₄
• MW: 180.594399213791
• MDL: MFCD11107295
• CID: 715941
• PubChem ID: 22893792
• Update Time: 2025-05-19

Pteridine,4-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pteridine,4-chloro-2-methyl-
• 4-chloro-2-methylpteridine
• 4-chloro-2-methyl-pieridine
• Pteridine,4-chloro-2-methyl
• SCHEMBL3108314
• 4-Chloro-2-methyl-pteridine
• AKOS006307910
• AT14202
• 827031-79-8
• DTXSID90628777
• MEKGBHKTGXZUIR-UHFFFAOYSA-N
• AMY15885

• MDL： MFCD11107295
• Inchi： 1S/C7H5ClN4/c1-4-11-6(8)5-7(12-4)10-3-2-9-5/h2-3H,1H3
• InChI Key： MEKGBHKTGXZUIR-UHFFFAOYSA-N
• SMILES： ClC1=C2C(N=CC=N2)=NC(C)=N1

Computed Properties

• Exact Mass: 180.02000
• Monoisotopic Mass: 180.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.56000
• LogP: 1.38160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pteridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives

Additional information on Pteridine,4-chloro-2-methyl-

Comprehensive Analysis of Pteridine,4-chloro-2-methyl- (CAS No. 827031-79-8): Properties, Applications, and Research Insights

Pteridine,4-chloro-2-methyl- (CAS No. 827031-79-8) is a specialized heterocyclic compound belonging to the pteridine derivatives family. This structurally unique molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and material science. The compound's molecular formula, C₇H₅ClN₄, features a chloro-substituted pteridine core, which contributes to its distinct chemical reactivity and biological interactions.

Recent studies highlight the growing interest in pteridine-based compounds for their role in modulating enzymatic activity and cellular signaling pathways. Researchers are particularly focused on understanding how the 4-chloro-2-methyl substitution pattern influences the compound's physicochemical properties, including solubility, stability, and binding affinity. These investigations align with current trends in structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry forums and academic publications.

The synthesis of Pteridine,4-chloro-2-methyl- typically involves multi-step organic reactions, with emphasis on optimizing yield and purity. Modern synthetic approaches often employ microwave-assisted synthesis or flow chemistry techniques – methodologies frequently searched in chemical databases and patent literature. Analytical characterization using HPLC-MS and NMR spectroscopy confirms the compound's structural integrity, addressing common quality control questions from industrial users.

In material science applications, the π-conjugated system of this pteridine derivative shows promise for developing organic electronic materials. This aligns with the surge in searches for "sustainable semiconductor materials" and "bio-compatible electronics" – key phrases dominating materials science discussions. The compound's potential in fluorescence-based sensors is another area attracting research funding, particularly for environmental monitoring applications.

From a biochemical perspective, the 4-chloro-2-methyl-pteridine scaffold demonstrates interesting interactions with folate-dependent enzymes. This has sparked investigations into its potential as a enzyme inhibitor, with research papers frequently citing its structural similarity to natural pterin cofactors. Such studies respond to the growing demand for "targeted therapeutic agents" and "precision medicine approaches" in pharmaceutical development.

The stability profile of CAS 827031-79-8 under various conditions (pH, temperature, light exposure) remains a focus for formulation scientists. Recent publications address storage-related queries common among laboratory technicians, emphasizing optimal preservation in amber glass containers at controlled temperatures. These practical considerations are crucial for maintaining the compound's efficacy in long-term studies.

Emerging computational chemistry approaches, including molecular docking simulations and DFT calculations, are being applied to predict the behavior of Pteridine,4-chloro-2-methyl- in biological systems. This reflects the increasing integration of AI-driven drug discovery methods – a trending topic in scientific conferences and technology investment circles.

Quality standards for 827031-79-8 production continue to evolve, with regulatory bodies emphasizing rigorous impurity profiling. Current good manufacturing practice (cGMP) guidelines address frequent industry concerns about batch-to-batch consistency, particularly for research-grade materials used in sensitive biological assays.

Environmental fate studies of this compound are gaining attention, responding to search trends for "green chemistry" and "sustainable synthesis." Research into its biodegradation pathways and ecotoxicological profile helps address environmental safety questions raised by regulatory agencies and sustainability-focused investors.

The commercial availability of Pteridine,4-chloro-2-methyl- from specialty chemical suppliers has expanded significantly, with product listings increasingly including detailed spectroscopic data and certificates of analysis. This development responds to purchaser demands for transparent product information – a trend reflected in search queries for "authentic chemical standards" and "verified reference materials."

Future research directions for this compound may explore its potential in photodynamic therapy applications or as a building block for metal-organic frameworks (MOFs). These innovative applications correspond with high-growth areas in both medical and materials science research, suggesting sustained interest in CAS 827031-79-8 and related pteridine derivatives.